BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic data of 5-Phenylmorpholin-3-one

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 5-Phenylmorpholin-3-one
CAS No.: 1260672-03-4
Cat. No.: B3021580

Get Quote

\ J

An In-depth Technical Guide to the Spectroscopic Data of 5-Phenylmorpholin-3-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Phenylmorpholin-3-one is a heterocyclic compound belonging to the morpholinone class,
which are recognized as privileged structures in medicinal chemistry due to their presence in
numerous bioactive molecules.[1] Accurate structural elucidation and characterization are
paramount in the drug development pipeline, ensuring compound identity, purity, and stability.
This technical guide provides a comprehensive overview of the expected spectroscopic data
for 5-Phenylmorpholin-3-one, including Nuclear Magnetic Resonance (NMR) spectroscopy,
Infrared (IR) spectroscopy, and Mass Spectrometry (MS). By synthesizing data from analogous
structures and fundamental spectroscopic principles, this document serves as a practical
reference for researchers engaged in the synthesis, analysis, and application of this important
chemical scaffold.

Molecular Structure and Spectroscopic Overview
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The structural integrity of a chemical entity is the foundation of its function. For 5-
Phenylmorpholin-3-one, with the molecular formula C10H11NO2 and a molecular weight of
approximately 177.20 g/mol , a combination of spectroscopic techniques provides a detailed
"fingerprint" for unambiguous identification.[2][3] Each method probes different aspects of the
molecule's constitution, and together, they offer a synergistic and self-validating system of
characterization.

e 1H and 3C NMR reveals the chemical environment of each hydrogen and carbon atom,
respectively, mapping the carbon-hydrogen framework.

e IR Spectroscopy identifies the functional groups present by detecting the vibrational
frequencies of specific chemical bonds (e.g., C=0, N-H, C-0).

e Mass Spectrometry determines the molecular weight and provides clues to the molecular
structure through controlled fragmentation patterns.

Caption: Chemical structure of 5-Phenylmorpholin-3-one.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of molecular structure elucidation in organic chemistry.
The data presented here are predictive, based on established chemical shift principles and
data from closely related analogs.[4][5]

'H NMR Spectroscopy

The proton NMR spectrum provides information on the number of different types of protons and
their neighboring environments. For 5-Phenylmorpholin-3-one, one would expect signals
corresponding to the phenyl ring protons, the methine proton at C5, the methylene protons at
C2 and C6, and the amine proton.

Table 1: Predicted *H NMR Data (500 MHz, CDCIs)
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| ~ 3.55 | Doublet of Doublets | 1H | H-2b | The second diastereotopic proton on C2. |

3C NMR Spectroscopy

The 13C NMR spectrum indicates the number of unique carbon environments in the molecule.
5-Phenylmorpholin-3-one has 10 carbon atoms, but due to symmetry in the phenyl group
(C2'/C6' and C3'/C5' are equivalent), 8 distinct signals are expected.

Table 2: Predicted 3C NMR Data (125 MHz, CDCls)
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| ~45.0 | C-2 | The methylene carbon adjacent to the amide nitrogen. |

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying the functional groups within a
molecule. The vibrational frequencies of bonds are sensitive to their environment, providing a
characteristic spectral fingerprint.
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Table 3: Predicted Characteristic IR Absorption Bands
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Wavenumber ] ) ] Rationale for
Vibration Type Functional Group .
(cm™) Assignment

The stretching
~ 1220 C-N Stretch Amide vibration of the

carbon-nitrogen bond.

| ~ 750, 700 | C-H Bend (out-of-plane) | Monosubstituted Aromatic | These strong bands are
highly diagnostic for the substitution pattern on a benzene ring. |

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of a compound and offers structural
information from its fragmentation pattern upon ionization. For 5-Phenylmorpholin-3-one
(C10H11NO2), the exact mass is 177.0790 Da.

e Molecular lon (M*): m/z =177

» Key Fragmentation Pathways: A common fragmentation pathway for such structures involves
the cleavage of the morpholinone ring. The phenyl group provides a stable cationic fragment.

Table 4: Predicted Key Fragments in Mass Spectrum

m/z Possible Fragment Rationale
177 [C10H11NO2]* Molecular ion peak.

Loss of the C2Hs02 fragment
118 [CsHsN]*

(O=C-CHz-0).

Loss of a CH2z group from the
104 [C7HeN]*

m/z 118 fragment.

Tropylium ion, a common
91 [C7H7]* rearrangement fragment from

benzyl-containing compounds.

| 77 | [CeHs]* | Phenyl cation, resulting from cleavage of the bond to the morpholinone ring. |
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l

[CoH11NO]*
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-30 -42
[CoHoNO]* [CsHoNO]*
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Caption: Integrated workflow for the spectroscopic confirmation of 5-Phenylmorpholin-3-one.

Conclusion

This guide has outlined the expected spectroscopic characteristics of 5-Phenylmorpholin-3-
one. The synergistic use of NMR, IR, and MS provides a robust framework for the unequivocal
identification and characterization of this molecule. The provided tables of predicted data,
standard protocols, and analysis workflows serve as a valuable resource for scientists, aiding in
the efficient and accurate execution of their research and development endeavors. The
principles and data herein form a self-validating system, ensuring a high degree of confidence
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in the structural assignment, a critical requirement for advancing compounds in the fields of
medicinal chemistry and materials science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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